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Compound of Interest

Compound Name: Dithiane diol

Cat. No.: B096902

An In-Depth Technical Guide on the Solubility of 1,4-Dithiane-2,5-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dithiane-2,5-diol (CAS No. 40018-26-6) is a versatile heterocyclic compound recognized as
the stable, cyclic dimer of a-mercaptoacetaldehyde.[1] Its unique structure, featuring a six-
membered ring with two sulfur atoms and two hydroxyl groups, makes it a valuable synthon in
organic synthesis, particularly for constructing sulfur-containing heterocycles.[1] Its application
in the synthesis of pharmaceuticals, such as the antiviral drug Lamivudine, highlights its
importance in the drug development pipeline.[1] Understanding the solubility of this compound
in various solvents is critical for its application in synthesis, purification, and formulation. This
guide provides a comprehensive overview of the available solubility data for 1,4-dithiane-2,5-
diol in water and common organic solvents, detailed experimental protocols for solubility
determination, and a logical workflow for these procedures.

Physicochemical Properties

A brief summary of the key physicochemical properties of 1,4-dithiane-2,5-diol is presented
below:
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Property Value
IUPAC Name 1,4-dithiane-2,5-diol
2,5-Dihydroxy-1,4-dithiane,
Synonyms )
Mercaptoacetaldehyde dimer
CAS Number 40018-26-6
Molecular Formula C4Hs02S:2
Molecular Weight 152.24 g/mol
White to pale yellow crystalline powder/solid[1]
Appearance
[2]
Melting Point 130 °C (with decomposition)[1][3][4]

Solubility Data

The solubility of 1,4-dithiane-2,5-diol is influenced by the two polar hydroxyl groups, which
allow for hydrogen bonding, and the dithiane ring. The following tables summarize the available
quantitative and qualitative solubility data.

Quantitative Solubility Data

Quantitative solubility data for 1,4-dithiane-2,5-diol is primarily available for water. There is
some variation in the reported values, which may be attributed to different experimental
methods or the use of estimations. The most reliable data appears to be from a study following
OECD Test Guideline 105.
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Solvent Temperature Solubility Method Reference(s)
OECD Test
Water 20 °C 5.17 g/L o [5]
Guideline 105
Water 20 °C 3.9 g/L (0.39%) - [3][6]1[7]
Water 25°C ~930 g/L Estimated [2]
Predicted
Water - 79.1g/L [8]
(ALOGPS)

Qualitative Solubility Data

For organic solvents, the available information is largely qualitative. The compound's polar

nature suggests higher solubility in polar solvents.
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Solvent/Solvent

Solubility Notes Reference(s)
Class
General term,
Alcohol Soluble includes solvents like [21[9]
ethanol and methanol.
] Consistent with the
Polar Organic Moderately Soluble /
presence of two [1][6]
Solvents Soluble
hydroxyl groups.
Soluble (at least when  Used as a reaction
Ethanol [10]
heated) solvent at 80°C.
Copolymers made
Chloroform (CHCIs) Potentially Soluble from the diol are [11][12]
soluble in CHCls.
] ] Copolymers made
Dimethylformamide ) )
Potentially Soluble from the diol are [12]
(DMF) .
soluble in DMF.
Copolymers made
Tetrahydrofuran (THF)  Potentially Soluble from the diol are [12]
soluble in THF.
Copolymers made
Potentially Partially from the diol are
Acetone [11]

Soluble

partially soluble in

acetone.

Experimental Protocol for Solubility Determination

The following is a generalized, detailed methodology for determining the solubility of a solid

compound like 1,4-dithiane-2,5-diol in an organic solvent. This protocol is a synthesis of

standard laboratory procedures.[13][14]

Objective
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To quantitatively determine the solubility of 1,4-dithiane-2,5-diol in a specific organic solvent at
a controlled temperature.

Materials and Equipment
e 1,4-Dithiane-2,5-diol (high purity)

o Selected organic solvent(s) (analytical grade)

o Analytical balance (readable to £0.1 mg)

 Vials or test tubes with secure caps

o Thermostatic shaker bath or magnetic stirrer with hotplate
o Calibrated thermometer or temperature probe

e Syringe filters (e.g., 0.45 um PTFE)

e Volumetric flasks and pipettes

« Filtration apparatus (if required)

Oven for drying

Procedure: Isothermal Equilibrium Method

e Preparation: Add an excess amount of 1,4-dithiane-2,5-diol to a series of vials. The excess
solid is crucial to ensure that a saturated solution is achieved.

e Solvent Addition: Accurately add a known volume or mass of the desired organic solvent to
each vial.

e Equilibration:

o Securely cap the vials and place them in a thermostatic shaker bath set to the desired
temperature (e.g., 25 °C).
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o Allow the mixtures to shake/stir for a sufficient period to reach equilibrium. This can range
from several hours to over 24 hours. A preliminary kinetics study can determine the
optimal equilibration time.

Phase Separation:

o Once equilibrium is reached, stop the agitation and allow the vials to rest in the
thermostatic bath for several hours to allow the excess solid to settle.

o This step is critical to avoid contamination of the liquid phase with undissolved solid.
Sample Collection:

o Carefully withdraw a known volume of the clear, supernatant (saturated solution) using a
pre-warmed pipette or syringe to prevent premature crystallization upon cooling.

o Immediately filter the sample through a syringe filter (also pre-warmed to the experimental
temperature if possible) into a pre-weighed vial.

Solvent Evaporation and Mass Determination:
o Accurately weigh the vial containing the filtered saturated solution.

o Carefully evaporate the solvent from the vial under reduced pressure or in a fume hood.
An oven set to a moderate temperature (e.g., 50-60 °C) can be used to ensure all solvent
is removed, provided the compound is thermally stable at that temperature.

o Once the dissolved solid is completely dry, reweigh the vial. The difference in mass
corresponds to the mass of 1,4-dithiane-2,5-diol that was dissolved in the collected
volume of solvent.

Calculation of Solubility:

o Calculate the solubility using the determined mass of the dissolved solid and the volume of
the solvent. The results are typically expressed in g/L, mg/mL, or mol/L.

Solubility (g/L) = (Mass of dissolved solid in g) / (Volume of solvent sample in L)
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Safety Precautions

o Always work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Consult the Safety Data Sheet (SDS) for 1,4-dithiane-2,5-diol and the specific solvents being
used before starting any experimental work.[5]

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining solubility can be visualized using
the following diagram.

Caption: Workflow for determining the solubility of 1,4-dithiane-2,5-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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